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Compound of Interest

Compound Name: 10-Amino-4-decenoic acid

Cat. No.: B15177842

Disclaimer: Scientific literature providing specific experimental data on the synthesis and
applications of 10-amino-4-decenoic acid is limited. The following application notes and
protocols are based on established principles of organic chemistry and are intended to serve
as a theoretical guide for researchers, scientists, and drug development professionals. These
protocols are hypothetical and would require experimental validation.

Introduction

10-Amino-4-decenoic acid is a bifunctional molecule possessing a terminal primary amine, a
carboxylic acid, and an internal carbon-carbon double bond. This unique combination of
functional groups makes it a potentially valuable building block for the synthesis of a diverse
range of organic molecules, including polymers, macrocycles, and modified peptides. Its ten-
carbon backbone provides a flexible yet substantial scaffold for the construction of complex
molecular architectures. This document outlines potential synthetic applications and provides
detailed, albeit theoretical, protocols for its use.

Proposed Synthesis of 10-Amino-4-decenoic Acid

A plausible retrosynthetic analysis suggests that 10-amino-4-decenoic acid can be
synthesized from commercially available starting materials through a multi-step sequence. A
key step would involve the introduction of the amino group at the C10 position and the
formation of the C4-C5 double bond.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15177842?utm_src=pdf-interest
https://www.benchchem.com/product/b15177842?utm_src=pdf-body
https://www.benchchem.com/product/b15177842?utm_src=pdf-body
https://www.benchchem.com/product/b15177842?utm_src=pdf-body
https://www.benchchem.com/product/b15177842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Forward Synthesis

10-azido-1-decyne 10-azido-4-decynoic acid ¢ 10-amino-4-decenoic acid

Retrosynthesis

Protection Lindlar Hydrogenation Alkylation
10-Amino-4-decenoic acid Protected Amino Acid Alkyne Precursor

Polycondensation

10-Amino-4-decenoic acid

Unsaturated Polyamide

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protected 10-Amino-4-decenoic acid derivative Grubbs' Catalyst Macrocyclic Lactam

10-Amino-4-decenoic acid

'

Protect Carboxylic Acid

'

Couple Targeting Ligand to Amine

'

Deprotect Carboxylic Acid

'

Couple Drug to Carboxylic Acid

Targeted Drug Conjugate
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» To cite this document: BenchChem. [10-Amino-4-decenoic Acid: A Versatile Building Block in
Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15177842#10-amino-4-decenoic-acid-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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